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Compound of Interest

Compound Name: JANEX-1

Cat. No.: B1683305 Get Quote

This document provides comprehensive safety, handling, and disposal protocols for JANEX-1,

a potent and specific JAK3 inhibitor. The information is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices and operational efficiency.

I. Immediate Safety and Handling Protocols
Safe handling of JANEX-1 in a laboratory setting is paramount. Adherence to the following

personal protective equipment (PPE) and handling guidelines is mandatory.

Personal Protective Equipment (PPE)

A full suite of personal protective equipment must be worn when handling JANEX-1 to prevent

exposure.[1]

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[1]

Protects eyes from splashes or

dust.

Hand Protection Protective gloves.[1] Prevents skin contact.

Body Protection Impervious clothing.[1]
Protects against contamination

of personal clothing.

Respiratory Protection Suitable respirator.[1]
Prevents inhalation of dust or

aerosols.
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Engineering Controls

Proper laboratory ventilation and safety equipment are crucial for minimizing exposure risk.

Control Measure Requirement

Ventilation
Use only in areas with appropriate exhaust

ventilation.[1]

Safety Stations
Accessible safety shower and eye wash station

must be available.[1]

Handling and Storage

Aspect Procedure

Safe Handling

Avoid inhalation, and contact with eyes and

skin. Avoid the formation of dust and aerosols.

[1]

Storage Conditions

Keep the container tightly sealed in a cool, well-

ventilated area. Protect from direct sunlight and

ignition sources.[1]

Recommended Storage Temperature

Powder: -20°C for 3 years; 4°C for 2 years. In

solvent: -80°C for 6 months; -20°C for 1 month.

[1]

II. Emergency and First Aid Procedures
In the event of exposure or accident, immediate and appropriate first aid is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Immediately move the individual to fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Skin Contact

Rinse the skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water, holding

eyelids apart. Promptly seek medical attention.

[1]

Ingestion

If the person is conscious, wash out their mouth

with water. Do not induce vomiting unless

directed by medical personnel. Seek medical

attention.[1]

III. Accidental Release and Disposal Plan
Accidental Release Measures

In case of a spill, follow these steps to contain and clean the area safely.

Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.

[1]

Wear Full PPE: Use the full personal protective equipment as outlined above.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Clean-up: Absorb solutions with a liquid-binding material like diatomite. Decontaminate

surfaces and equipment by scrubbing with alcohol.[1]

Disposal: Dispose of contaminated material according to the disposal plan below.[1]
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Disposal Plan

Dispose of JANEX-1 and any contaminated materials in accordance with federal, state, and

local regulations.[2]

Waste Identification: Label waste containers with the contents, including the name "JANEX-
1" and appropriate hazard warnings.

Segregation: Keep chemical waste separate from other laboratory waste.

Containment: Use sealed, leak-proof containers for all JANEX-1 waste.

Professional Disposal: Arrange for disposal through a licensed chemical waste disposal

company. Do not dispose of JANEX-1 in standard trash or down the drain.[3]

IV. JANEX-1 Properties and Experimental Data
Chemical and Physical Properties

Property Value

Synonyms WHI-P131, Jak3 inhibitor I[4]

Molecular Formula C16H15N3O3[1]

Molecular Weight 297.31[1]

Purity >98%[5]

In Vitro Efficacy

Target IC50

JAK3 78 µM[4][6][7]

Note: JANEX-1 does not inhibit JAK1 and JAK2.[4][7]

V. Signaling Pathway and Experimental Workflow
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JANEX-1 Mechanism of Action: Inhibition of the JAK3/STAT Pathway

JANEX-1 is a specific inhibitor of JAK3, a critical component of the JAK/STAT signaling

pathway.[4][6][7][8] This pathway transduces signals from cytokines and growth factors to the

nucleus, regulating genes involved in immunity, cell proliferation, and survival.[1][5] JANEX-1's

inhibition of JAK3 blocks the downstream phosphorylation of STAT proteins, thereby preventing

their translocation to the nucleus and subsequent gene transcription.[6]
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JANEX-1 inhibits the JAK3-mediated phosphorylation of STAT proteins.

Experimental Workflow: Cell Viability Assay

The following diagram outlines a typical experimental workflow to assess the effect of JANEX-1
on the viability of a cancer cell line.
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Workflow for assessing cell viability after treatment with JANEX-1.
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This guide provides essential information for the safe and effective use of JANEX-1 in a

research setting. Always consult your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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